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molecular formula C11H10Br2O3 B023307 3-(6,7-dibromo-2,3-dihydrobenzofuran-5-yl)propanoic Acid CAS No. 196597-76-9

3-(6,7-dibromo-2,3-dihydrobenzofuran-5-yl)propanoic Acid

Cat. No. B023307
M. Wt: 350 g/mol
InChI Key: FJDCBSDUAYMTAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06348485B1

Procedure details

A mixture of 3-(6,7-dibromo-2,3-dihydrobenzofuran-5-yl)propionic acid (10.0 g, 28.6 mmols), dichloromethane (35 mL), thionyl chloride (5.11 g, 40.8 mmols) and N,N-dimethylformamide (30 mg) was heated to reflux for 1 hour. After cooling, aluminum chloride (4.66 g, 43.3 mmols) was added to the reaction mixture a trot more than 0° C. and then the mixture was stirred for 30 min. The reaction mixture was poured into precooled methanol (200 mL), then stirred for 30 min. Crystals precipitated were collected by filtration, washed with water (500 mL) followed by methanol (500 mL) to obtain 7.9 g (yield: 89%) of the title compound.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
reactant
Reaction Step One
Quantity
5.11 g
Type
reactant
Reaction Step One
Quantity
30 mg
Type
catalyst
Reaction Step One
Quantity
4.66 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three
Yield
89%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:10]([CH2:11][CH2:12][C:13]([OH:15])=O)=[CH:9][C:5]2[CH2:6][CH2:7][O:8][C:4]=2[C:3]=1[Br:16].ClCCl.S(Cl)(Cl)=O.[Cl-].[Al+3].[Cl-].[Cl-]>CN(C)C=O.CO>[Br:16][C:3]1[C:4]2[O:8][CH2:7][CH2:6][C:5]=2[C:9]2[C:13](=[O:15])[CH2:12][CH2:11][C:10]=2[C:2]=1[Br:1] |f:3.4.5.6|

Inputs

Step One
Name
Quantity
10 g
Type
reactant
Smiles
BrC1=C(C2=C(CCO2)C=C1CCC(=O)O)Br
Name
Quantity
35 mL
Type
reactant
Smiles
ClCCl
Name
Quantity
5.11 g
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
Quantity
30 mg
Type
catalyst
Smiles
CN(C=O)C
Step Two
Name
Quantity
4.66 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Step Three
Name
Quantity
200 mL
Type
solvent
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 1 hour
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
STIRRING
Type
STIRRING
Details
stirred for 30 min
Duration
30 min
CUSTOM
Type
CUSTOM
Details
Crystals precipitated
FILTRATION
Type
FILTRATION
Details
were collected by filtration
WASH
Type
WASH
Details
washed with water (500 mL)

Outcomes

Product
Details
Reaction Time
30 min
Name
Type
product
Smiles
BrC1=C(C=2CCC(C2C2=C1OCC2)=O)Br
Measurements
Type Value Analysis
AMOUNT: MASS 7.9 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 83.2%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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